Cas no 331829-79-9 (N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide)

• Product Name: N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide
• CAS No: 331829-79-9
• MF: C₁₁H₁₀N₄O₂S
• MW: 262.287700176239
• CID: 5459859
• Update Time: 2025-10-27

N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-ylmethyl)-N'-(1,3-thiazol-2-yl)ethanediamide
• CBMicro_026993
• Cambridge id 5654321
• N-(pyridin-2-ylmethyl)-N'-(1,3-thiazol-2-yl)oxamide
• STK076143
• VU0504178-1
• N-(2-Thiazolyl)-N'-(2-pyridinylmethyl)oxamide
• N1-(pyridin-2-ylmethyl)-N2-(thiazol-2-yl)oxalamide
• N~1~-(2-pyridinylmethyl)-N~2~-(1,3-thiazol-2-yl)ethanediamide
• Ethanediamide, N1-(2-pyridinylmethyl)-N2-2-thiazolyl-
• N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide

• Inchi： 1S/C11H10N4O2S/c16-9(10(17)15-11-13-5-6-18-11)14-7-8-3-1-2-4-12-8/h1-6H,7H2,(H,14,16)(H,13,15,17)
• InChI Key： YAAZRXKKMKRSTJ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C(NCC1C=CC=CN=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 0.6
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide

Comprehensive Analysis of N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide (CAS No. 331829-79-9): Structure, Applications, and Research Insights

The compound N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide (CAS No. 331829-79-9) is a specialized organic molecule featuring a unique hybrid structure combining pyridine and thiazole moieties. This dual-heterocyclic architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The pyridine-thiazole scaffold is increasingly studied for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like 331829-79-9, as evidenced by rising searches for "pyridine derivatives in medicine" and "thiazole-based drug design." Researchers are particularly interested in how the ethanediamide linker in this compound enhances molecular flexibility, potentially improving target engagement compared to rigid analogs. Computational chemistry studies suggest this structural feature may contribute to improved pharmacokinetic properties.

The synthetic route to N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide typically involves multi-step organic transformations, with key steps including amide bond formation and heterocyclic coupling reactions. Analytical characterization of this compound often employs advanced techniques such as HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are frequently searched topics among chemistry professionals. The compound's purity profile is crucial for research applications, driving interest in "CAS 331829-79-9 purification methods."

In material science applications, the π-conjugated system of this molecule shows promise for organic electronic devices. The pyridine-thiazole core's electron-accepting properties align with current investigations into "small molecule semiconductors," a hot topic in renewable energy research. This dual functionality makes 331829-79-9 relevant to both life sciences and materials innovation sectors.

Stability studies indicate that proper storage of N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide requires protection from moisture and light, with recommended conditions being -20°C under inert atmosphere. These handling protocols mirror best practices for similar nitrogen-containing heterocycles, a subject of frequent laboratory safety queries. The compound's solubility profile in various organic solvents is another practical consideration for researchers.

Emerging publications suggest potential applications of this compound in bioconjugation chemistry, where its reactive groups could serve as anchors for protein labeling. This aligns with increasing searches for "small molecule probes for bioimaging." The thiazole ring in particular may offer metal coordination sites, making 331829-79-9 interesting for catalytic applications as well.

From a commercial perspective, the global market for fine chemicals containing pyridine and thiazole units continues to expand, with 331829-79-9 representing a niche but growing segment. Suppliers often highlight its use as a building block for more complex structures, responding to demand from medicinal chemistry programs focused on fragment-based drug discovery approaches.

Environmental fate studies of similar compounds suggest that N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide would likely undergo biodegradation under appropriate conditions, though specific data remains an active area of investigation. This aspect connects to broader concerns about "green chemistry in heterocycle synthesis," a trending topic in sustainable research.

The intellectual property landscape surrounding pyridine-thiazole hybrids shows increasing patent activity, particularly in pharmaceutical applications. While CAS 331829-79-9 itself may not be patented, its structural features appear in numerous claimed compositions, reflecting the commercial value of this chemotype. This aligns with growing searches for "novel heterocyclic scaffolds in drug development."

In analytical method development, 331829-79-9 serves as a valuable reference standard for calibrating instruments detecting nitrogen-rich molecules. Laboratories frequently search for "HPLC methods for amide-containing compounds," making this compound practically relevant beyond its direct applications. Its distinct UV absorption profile facilitates detection at low concentrations.

Future research directions for N'-(pyridin-2-yl)methyl-N-(1,3-thiazol-2-yl)ethanediamide may explore its potential in combinatorial chemistry libraries or as a precursor for metal-organic frameworks (MOFs). The compound's balanced lipophilicity, predicted by computational models, suggests possible optimization for blood-brain barrier penetration in CNS drug candidates - a subject of intense pharmaceutical interest.

Quality control protocols for 331829-79-9 typically emphasize the importance of chiral purity when applicable, as the presence of stereocenters could significantly impact biological activity. This consideration reflects broader industry concerns about "isomer characterization in drug development," another frequently searched topic among analytical chemists.

Academic interest in this compound continues to grow, with recent conference presentations highlighting novel synthetic routes to pyridine-thiazole conjugates. The educational value of 331829-79-9 as a teaching example for multi-step organic synthesis should not be overlooked, particularly in advanced laboratory courses focusing on heterocyclic chemistry techniques.